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Abstract
Rutaretin, a naturally occurring furanocoumarin, has garnered interest within the scientific

community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of Rutaretin's chemical identity, including its precise IUPAC

nomenclature and CAS registration number. Furthermore, this document delves into the current

understanding of its biological activities, with a focus on its anti-inflammatory and antimicrobial

properties. Detailed experimental protocols and quantitative data from available studies are

presented to facilitate further research and development.

Chemical Identification
Rutaretin is chemically classified as a furanocoumarin, a class of organic chemical compounds

produced by a variety of plants.
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Identifier Value Reference

IUPAC Name

(2S)-9-hydroxy-2-(2-

hydroxypropan-2-yl)-2,3-

dihydrofuro[3,2-g]chromen-7-

one

CAS Registry Number 13895-92-6

Molecular Formula C₁₄H₁₄O₅

Molecular Weight 262.26 g/mol

Synonyms (-)-Rutaretin, Racemol

Biological Activities and Mechanism of Action
Rutaretin has demonstrated a range of biological activities, primarily centered around its anti-

inflammatory and antimicrobial effects. Its potential as an anticancer agent has also been

suggested.

Anti-inflammatory Activity
Rutaretin exhibits anti-inflammatory properties, with evidence suggesting its ability to modulate

key inflammatory pathways.[1] One of the proposed mechanisms involves the inhibition of

superoxide anion generation and the release of elastase in human neutrophils.[1]

A potential signaling pathway for the anti-inflammatory action of coumarins, which may be

applicable to Rutaretin, involves the modulation of the nuclear factor kappa B (NF-κB) and

mitogen-activated protein kinase (MAPK) signaling pathways. These pathways are crucial in

the cellular response to inflammatory stimuli.
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Figure 1: Proposed anti-inflammatory mechanism of Rutaretin.

Antimicrobial Activity
Rutaretin has also shown promise as an antimicrobial agent.[1] While specific minimum

inhibitory concentration (MIC) values for Rutaretin against a wide range of pathogens are not

extensively documented in publicly available literature, the general antibacterial mechanism of

flavonoids, a class to which Rutaretin belongs, involves several modes of action. These

include the inhibition of nucleic acid synthesis, disruption of cytoplasmic membrane function,

and interference with energy metabolism.

Anticancer Properties
Preliminary research suggests that Rutaretin may possess anticancer properties. It has been

reported to induce apoptosis in certain cancer cell lines through the modulation of signaling

pathways such as the mitogen-activated protein kinase (MAPK) pathway.[1]

Experimental Protocols
Detailed experimental protocols are essential for the replication and advancement of scientific

findings. Below are generalized methodologies for assessing the biological activities of

compounds like Rutaretin.
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Anti-inflammatory Assay: Inhibition of Superoxide Anion
Generation in Neutrophils
This assay measures the ability of a compound to inhibit the production of superoxide anions, a

key inflammatory mediator, by activated neutrophils.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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